Cas no 919079-16-6 ([2,2'-Bi-1H-imidazole]-4,4',5,5'-tetramine)

• Product Name: [2,2'-Bi-1H-imidazole]-4,4',5,5'-tetramine
• CAS No: 919079-16-6
• MF: C₆H₁₀N₈
• MW: 194.197198390961
• CID: 767073
• PubChem ID: 136236674
• Update Time: 2025-04-19

[2,2'-Bi-1H-imidazole]-4,4',5,5'-tetramine Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-imidazole]-4,4',5,5'-tetramine
• 2-(4,5-diamino-1,3-dihydroimidazol-2-ylidene)imidazole-4,5-diamine
• 919079-16-6
• 1H,1'H-[2,2'-Biimidazole]-4,4',5,5'-tetraamine
• DTXSID10844598
• 2-(4,5-Diamino-1,3-dihydro-2H-imidazol-2-ylidene)-2H-imidazole-4,5-diamine

• Inchi： 1S/C6H10N8/c7-1-2(8)12-5(11-1)6-13-3(9)4(10)14-6/h7-10H2,(H,11,12)(H,13,14)
• InChI Key： RLTZXCJDAZFAQF-UHFFFAOYSA-N
• SMILES： N1C(=C(N)N=C1C1=NC(=C(N)N1)N)N

Computed Properties

• Exact Mass: 194.10284235g/mol
• Monoisotopic Mass: 194.10284235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 161Ų